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Compound of Interest

Compound Name: Ceftazidime pentahydrate

Cat. No.: B7887694 Get Quote

An in-depth examination of the chemical properties, mechanism of action, and analytical

methodologies for the third-generation cephalosporin, ceftazidime pentahydrate. This guide is

intended for researchers, scientists, and drug development professionals, providing key data,

experimental protocols, and a visual representation of its biochemical interactions.

Core Chemical Identifiers and Properties
Ceftazidime pentahydrate is a widely utilized beta-lactam antibiotic with activity against a

broad spectrum of bacteria, particularly Gram-negative organisms.[1]

Identifier Value

CAS Number 78439-06-2[2]

IUPAC Name

(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-

(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-

oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylate;pentahydrate[3]

Molecular Formula C₂₂H₃₂N₆O₁₂S₂[4]

Molecular Weight 636.65 g/mol [4]
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A summary of the key physicochemical properties of ceftazidime pentahydrate is provided

below, offering insights into its behavior in various experimental and physiological conditions.

Property Value Source

Appearance
White to cream-coloured

powder
[5]

Water Solubility Slightly soluble [5]

Solubility

Soluble in acid, alkali, and

dimethyl sulfoxide; insoluble in

95% ethanol, ethyl acetate,

acetone, chloroform.

[5]

Storage Temperature 2-8°C

pKa (Strongest Acidic) 2.82 [6]

pKa (Strongest Basic) 0.72 [6]

Crystallographic Data
The crystalline structure of ceftazidime pentahydrate has been determined, providing a

foundational understanding of its solid-state properties.

Parameter Value

Space Group P 21 21 21

a 8.9716 Å

b 10.3943 Å

c 31.5444 Å

α, β, γ 90.0°

Source:[4]
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Ceftazidime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[7]

This action is primarily achieved through the targeting of penicillin-binding proteins (PBPs),

which are essential enzymes in the final steps of peptidoglycan synthesis.[6][8] The binding of

ceftazidime to these proteins, particularly PBP3 in Gram-negative bacteria, disrupts the cross-

linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.[5][7]
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Caption: Mechanism of ceftazidime action.

Mechanisms of Bacterial Resistance
The emergence of resistance to ceftazidime is a significant clinical concern. Bacteria have

evolved several mechanisms to counteract the efficacy of this antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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